![molecular formula C24H25N3O5S2 B4679724 2-[(N-(4-ethoxyphenyl)-N-{[4-(methylthio)phenyl]sulfonyl}glycyl)amino]benzamide](/img/structure/B4679724.png)
2-[(N-(4-ethoxyphenyl)-N-{[4-(methylthio)phenyl]sulfonyl}glycyl)amino]benzamide
Overview
Description
2-[(N-(4-ethoxyphenyl)-N-{[4-(methylthio)phenyl]sulfonyl}glycyl)amino]benzamide is a chemical compound that has shown potential in scientific research applications. This compound is also known as Etrasimod, and it belongs to the class of sphingosine-1-phosphate (S1P) receptor modulators.
Mechanism of Action
The mechanism of action of 2-[(N-(4-ethoxyphenyl)-N-{[4-(methylthio)phenyl]sulfonyl}glycyl)amino]benzamide involves the modulation of the S1P receptor. This compound binds to the S1P receptor and prevents the binding of S1P, which is a signaling molecule involved in various physiological processes. The modulation of the S1P receptor can have therapeutic effects in various diseases such as multiple sclerosis, inflammatory bowel disease, and cancer.
Biochemical and Physiological Effects:
This compound has shown various biochemical and physiological effects. Studies have shown that this compound can reduce the migration of immune cells, which can have therapeutic effects in various diseases such as multiple sclerosis and inflammatory bowel disease. This compound has also shown anti-tumor effects by inhibiting the growth and metastasis of cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[(N-(4-ethoxyphenyl)-N-{[4-(methylthio)phenyl]sulfonyl}glycyl)amino]benzamide in lab experiments are its selective modulation of the S1P receptor and its potential therapeutic effects in various diseases. However, the limitations of using this compound in lab experiments are its toxicity and limited solubility, which can affect its efficacy and safety.
Future Directions
There are several future directions for the research on 2-[(N-(4-ethoxyphenyl)-N-{[4-(methylthio)phenyl]sulfonyl}glycyl)amino]benzamide. One direction is the development of more potent and selective S1P receptor modulators for the treatment of various diseases. Another direction is the investigation of the combination therapy of this compound with other drugs for the treatment of cancer and other diseases. Additionally, the investigation of the pharmacokinetics and pharmacodynamics of this compound can provide insights into its efficacy and safety in clinical applications.
Scientific Research Applications
2-[(N-(4-ethoxyphenyl)-N-{[4-(methylthio)phenyl]sulfonyl}glycyl)amino]benzamide has shown potential in scientific research applications. This compound is a selective modulator of the S1P receptor, which is involved in various physiological processes such as immune cell trafficking, vascular development, and neuronal function. Studies have shown that the modulation of the S1P receptor can have therapeutic effects in various diseases such as multiple sclerosis, inflammatory bowel disease, and cancer.
properties
IUPAC Name |
2-[[2-(4-ethoxy-N-(4-methylsulfanylphenyl)sulfonylanilino)acetyl]amino]benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25N3O5S2/c1-3-32-18-10-8-17(9-11-18)27(34(30,31)20-14-12-19(33-2)13-15-20)16-23(28)26-22-7-5-4-6-21(22)24(25)29/h4-15H,3,16H2,1-2H3,(H2,25,29)(H,26,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRUJKWKSZGFGQS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N(CC(=O)NC2=CC=CC=C2C(=O)N)S(=O)(=O)C3=CC=C(C=C3)SC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25N3O5S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
499.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.